Cas no 2171203-61-3 (4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171203-61-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6297467
• PubChem ID: 165815054
• Update Time: 2025-06-15

4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• EN300-1569197
• 2171203-61-3
• 4-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid

• Inchi： 1S/C25H30N2O5/c1-3-22(24(30)27(4-2)15-9-14-23(28)29)26-25(31)32-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21-22H,3-4,9,14-16H2,1-2H3,(H,26,31)(H,28,29)/t22-/m0/s1
• InChI Key： NOICTOCFGKXUSA-QFIPXVFZSA-N
• SMILES： O(C(N[C@@H](CC)C(N(CC)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Introduction to 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic Acid (CAS No. 2171203-61-3)

4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171203-61-3, is a derivative of amino acids and features an intricate molecular structure that makes it a promising candidate for various therapeutic applications. The presence of multiple functional groups, including an amide and an ester moiety, contributes to its unique chemical properties and biological activities.

The molecular structure of 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is characterized by a chiral center at the 2S position, which imparts stereospecificity to the compound. This stereochemistry is crucial for its biological efficacy, as many pharmacologically active compounds exhibit pronounced differences in activity based on their stereochemical configuration. The compound's backbone consists of a butanamidobutanoic acid segment, which is a derivative of valine, one of the essential amino acids. This structural motif is frequently employed in drug design due to its ability to interact favorably with biological targets.

The presence of a fluorenylmethoxycarbonyl (Fmoc) group in the molecule adds another layer of complexity and functionality. The Fmoc group is commonly used in peptide synthesis as an protecting group for amino groups. However, in this context, it serves as a pharmacophore that can modulate the compound's interactions with biological receptors. The Fmoc moiety is known for its ability to enhance the solubility and stability of peptides, making it an attractive feature for drug development.

The N-ethyl substitution at the amine group further influences the compound's chemical behavior. The ethyl group increases the hydrophobicity of the molecule, which can affect its solubility and permeability across biological membranes. These properties are critical for determining the compound's bioavailability and pharmacokinetic profile. The overall architecture of 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid suggests that it may exhibit multiple modes of action, making it a versatile tool for therapeutic intervention.

In recent years, there has been growing interest in developing novel compounds that can modulate protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often targeted by small-molecule drugs. The unique structural features of 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, particularly its ability to engage with both hydrophobic and polar regions of biological targets, make it a promising candidate for PPI inhibition. This capability has been highlighted in several studies exploring the development of inhibitors for kinases and other enzymes involved in cancer signaling pathways.

One of the most exciting areas of research involving this compound is its potential application in oncology. Kinases are enzymes that play a crucial role in cell signaling pathways associated with cancer growth and progression. Inhibiting these kinases has become a major focus of drug development efforts worldwide. Preclinical studies have demonstrated that derivatives of this class of compounds can effectively inhibit the activity of various kinases, leading to reduced tumor growth and improved survival rates in animal models.

The synthesis of 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthesis typically involves multi-step reactions, including protection-deprotection strategies to handle the reactive functional groups effectively. The use of chiral auxiliaries or catalysts ensures the retention or inversion of stereochemistry at the chiral center, which is critical for maintaining biological activity.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Initial studies have shown that it exhibits potent activity against several kinases, including those overexpressed in various types of cancer. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function. These findings suggest that 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid could be developed into a broad-spectrum therapeutic agent.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties to enhance efficacy and reduce side effects. Metabolic stability is one such property that needs careful consideration during drug design. The presence of sensitive functional groups like amides and esters can make a compound susceptible to metabolic degradation. However, strategies such as prodrug design or modifications to improve metabolic stability have been explored to address these challenges.

The potential therapeutic applications of 4-(2S)-N-ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamidobutanoic acid extend beyond oncology. Research has also indicated that it may have neuroprotective effects by interacting with neurotransmitter receptors and modulating signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings open up new avenues for exploring its use in central nervous system disorders.

The safety profile of any potential therapeutic agent is paramount before it can be translated into clinical use. Preclinical toxicology studies have been conducted to assess the safety and tolerability of this compound at various doses. These studies have shown that it exhibits low toxicity when administered orally or intravenously, making it a promising candidate for further clinical development.

The regulatory landscape for new drug approvals is stringent and requires extensive documentation to support safety and efficacy claims. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have specific guidelines that must be followed during clinical trials and drug registration processes. The development team behind 4-(2S)-N-ethyl - 2 - ({( 9 H - fluorenylmethoxycarbonyl } amino ) butanamidobutanoic acid) is working closely with regulatory experts to ensure compliance with these requirements.

In conclusion, 4-(2S)-N - ethyl - 2 - ({( 9 H - fluorenylmethoxycarbonyl } amino ) butanamidobutanoic acid (CAS No.2171203 - 61 - 3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology, inflammation, and neurodegenerative diseases.